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Compound of Interest

Compound Name: Fmoc-Cha-OH

Cat. No.: B557506

Essential Safety and Handling Guide for Fmoc-Cha-
OH

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides crucial safety, operational, and disposal information for
handling Fmoc-Cha-OH (Fmoc-cyclohexyl-L-alanine), an amino acid derivative commonly
used in peptide synthesis.

Chemical and Physical Properties

Fmoc-Cha-OH is a white to off-white powder.[1] Key quantitative data for this compound are

summarized below.
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Property Value References
CAS Number 135673-97-1 [2][3]
Molecular Formula C24H27NO4 [2][3]
Molecular Weight 393.48 g/mol [2][3]
Melting Point 125-130 °C [1]
Storage Temperature 2-8 °C or 2-30°C [1][41[5]
Solubility Soluble in Dimethylformamide (5]

(DMF)

Hazard Identification and Personal Protective
Equipment (PPE)

While some safety data sheets (SDS) do not classify Fmoc-Cha-OH as hazardous under the
2012 OSHA Hazard Communication Standard, other sources indicate that it may cause skin,
eye, and respiratory irritation.[1][6] Therefore, it is prudent to handle it with a high degree of
caution. The following personal protective equipment (PPE) is recommended to minimize
exposure.[7][8]
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PPE Category

Item

Specifications

Eye and Face Protection

Safety glasses with side

shields or goggles

Must meet appropriate national
standards (e.g., ANSI Z87.1 in
the US). A face shield may be
necessary if there is a risk of

splashing.[7]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
suitable. Inspect gloves for
tears or holes before use and
replace them immediately

upon contamination.[7]

Skin and Body Protection

Laboratory coat

Along-sleeved, buttoned lab
coat is mandatory to protect
the skin.[7][8]

Respiratory Protection

Dust mask or respirator

Use a dust mask (e.g., N95)
when handling small quantities
that may generate dust. A
respirator may be required for
larger quantities or in areas

with inadequate ventilation.[7]

[9]

Foot Protection

Closed-toe shoes

Shoes that fully cover the feet

are required in the laboratory.

[7]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the chemical's

integrity and ensuring a safe laboratory environment.

Engineering Controls

¢ Ventilation: Handle Fmoc-Cha-OH in a well-ventilated area. For procedures that may

generate dust, such as weighing or preparing solutions, a chemical fume hood is strongly
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recommended.[7][9]

Safe Handling Practices

o Preparation: Before use, allow the container to warm to room temperature to prevent
condensation.[9]

e Weighing: Carefully weigh the powder in a fume hood or a designated area with good
ventilation to minimize dust inhalation.[9] Use non-sparking tools.[10]

e Solution Preparation: When dissolving Fmoc-Cha-OH in solvents like Dimethylformamide
(DMF), perform this task inside a chemical fume hood.[9]

e Avoid Contact: Prevent inhalation, ingestion, and contact with skin and eyes.[7]

e Hygiene: Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.[7] Avoid eating, drinking, or smoking in areas where chemicals
are handled.[9]

Storage

o Container: Keep the container tightly closed to prevent moisture absorption.[7][9]

» Conditions: Store in a cool, dry, and well-ventilated place.[7] The recommended storage
temperature is typically between 2-8°C.[1][4][5]

» Incompatibilities: Store away from strong oxidizing agents.[7][9]

Disposal Plan

The disposal of Fmoc-Cha-OH and its associated waste must be handled responsibly to
prevent environmental contamination and ensure regulatory compliance. Treat all waste as
hazardous unless specified otherwise by your institution's Environmental Health and Safety
(EHS) department.[11]

Solid Waste Disposal (Unused Chemical and
Contaminated Materials)
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e Collection: Collect all solid waste, including unused Fmoc-Cha-OH powder, contaminated
weighing paper, and gloves, in a designated and clearly labeled hazardous waste container.
[11][12] The container should be made of a compatible material, such as high-density
polyethylene (HDPE).[12]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Fmoc-Cha-OH," the primary hazards (e.g., "Irritant"), and the date the
waste was first added.[12]

o Storage: Store the sealed waste container in a designated hazardous waste accumulation
area. This area should be well-ventilated and separate from incompatible materials.[12]

Liquid Waste Disposal (Solutions and Reaction
Mixtures)

o Collection: Collect all liquid waste containing Fmoc-Cha-OH in a sealable, chemical-
resistant hazardous waste container.

o Labeling: Label the liquid waste container with "Hazardous Waste" and list all chemical
components, including solvents (e.g., "Fmoc-Cha-OH in DMF").[11]

o Storage: Store the liquid waste container in the designated hazardous waste area, ensuring
it is segregated from incompatible materials.

Final Disposal

» Arrange for the pickup and disposal of all hazardous waste through your institution's EHS
office or a licensed hazardous waste disposal contractor.[12] Follow all federal, state, and
local regulations.

Visual Workflow for Handling Fmoc-Cha-OH
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Caption: Workflow for the safe handling and disposal of Fmoc-Cha-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

